1-methyl-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-5-(2-thienyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-methyl-N-[(3R,4S)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]oxolan-3-yl]-5-thiophen-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C18H20N4O3S/c1-11-6-13(25-21-11)7-12-9-24-10-15(12)19-18(23)14-8-16(22(2)20-14)17-4-3-5-26-17/h3-6,8,12,15H,7,9-10H2,1-2H3,(H,19,23)/t12-,15+/m1/s1
• InChI Key: MHVDACZEJPLVNK-DOMZBBRYSA-N
• Canonical SMILES: CC1=NOC(=C1)CC2COCC2NC(=O)C3=NN(C(=C3)C4=CC=CS4)C
• Isomeric SMILES: CC1=NOC(=C1)C[C@@H]2COC[C@@H]2NC(=O)C3=NN(C(=C3)C4=CC=CS4)C
• Molecular Formula: C18H20N4O3S
• Molecular Weight: 372.4 g/mol

Description

The compound of interest falls within the class of compounds that often exhibit significant pharmacological activities, with pyrazole, isoxazole, and thiophene rings being critical structural motifs. These heterocyclic frameworks are widely explored for their diverse biological activities and have been incorporated into various synthetic routes for new compounds aiming at potential therapeutic applications.

Synthesis Analysis

The synthesis of compounds with complex heterocyclic systems like ours often involves multi-step reactions, starting from basic heterocyclic moieties such as isoxazole and pyrazole. For instance, Martins et al. (2002) described the one-pot synthesis of 3-methylisoxazole-5-carboxamides, which could serve as a foundational approach for synthesizing more complex structures including our compound of interest (Martins et al., 2002).

Molecular Structure Analysis

For molecules containing pyrazole and thiophene rings, X-ray crystallography is often employed to determine their molecular structure, providing insights into the arrangement of atoms and the conformation of the molecule. Kumara et al. (2018) utilized X-ray diffraction to elucidate the structure of a novel pyrazole derivative, highlighting the importance of such analytical techniques in confirming molecular geometries (Kumara et al., 2018).